Cas no 7061-54-3 (Phlorizin dihydrate)

• Product Name: Phlorizin dihydrate
• CAS No: 7061-54-3
• MF: C₂₁H₂₈O₁₂
• MW: 472.439827919006
• MDL: MFCD00006591
• CID: 47189
• PubChem ID: 24856580
• Update Time: 2025-06-27

Phlorizin dihydrate Chemical and Physical Properties

Names and Identifiers

• phlorizin dihydrate
• phloridzin dihydrate
• phloridzin from apple wood
• PHLORIDZIN
• Phlorizin
• 2'-O-GLUCOSYL-4',6',4-TRIHYDROXYDIHYDROCHALCONE
• Phloretin 2'-b-D-glucopyranoside
• Phloretin-2′-β-glucoside
• Phlorhizin
• PHLORIDZIN(RG)
• 1-[2-(beta-D-Glucopyranosyloxy)-4,6-dihydroxyphenyl]-3-(4-hydroxyphenyl)-1-propanone dihydrate
• Phlorizoside
• Floridzin
• Phlorrhizin
• Phloretin 2'-glucoside
• Phlorrhizen
• Phloridzosid
• Phlorizine
• Phloretin-2'-O-beta-glucoside
• Phloretin-2'-beta-glucoside
• IOUVKUPGCMBWBT-QNDFHXLGSA-N
• CU9S17279X
• 2'-(beta-D-Glucopyranosyloxy)-4',6'-dihydroxy-3-(4-hydroxyphenyl)propiophenone
• 1-[2-(beta-D-Glucopyranosyloxy)-4,6-dihydroxyphenyl]-3-(4-hydroxyphenyl)-1-propanone
• 1-Propan
• Phlorizin, dihydrate
• Q-100786
• DS-5771
• CRK54BIJ5D
• 1-[2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one;dihydrate
• CS-0018301
• 1-PROPANONE, 1-(2-(.BETA.-D-GLUCOPYRANOSYLOXY)-4,6-DIHYDROXYPHENYL)-3-(4-HYDROXYPHENYL)-, DIHYDRATE
• AC-34921
• MFCD00149438
• SCHEMBL8861774
• HY-N0143A
• 1-PROPANONE, 1-(2-(.BETA.-D-GLUCOPYRANOSYLOXY)-4,6-DIHYDROXYPHENYL)-3-(4-HYDROXYPHENYL)-, HYDRATE (1:2)
• Phloridzin dihydrate, analytical standard
• Phlorizin (dihydrate)
• AKOS015895414
• Phloretin 2'-beta-D-glucopyranoside
• Phloridzin dihydrate [MI]
• 1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)-3-(4-hydroxyphenyl)propan-1-one dihydrate
• 1-Propanone,1-[2-(b-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-3-(4-hydroxyphenyl)-,dihydrate
• Phloridzin dihydrate, 99%
• 1-(2,4-dihydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)phenyl)-3-(4-hydroxyphenyl)propan-1-one dihydrate
• 7061-54-3
• Phloridzin dihydrate, from apple wood, >=99% (HPLC)
• 1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)-3-(4-hydroxyphenyl)propan-1-onedihydrate
• PHLORIDZIN 2HYDRATE
• XQWBNXSENPTIDY-YXMARJSJSA-N
• Phlorizin dihydrate

• MDL： MFCD00006591
• Inchi： 1S/C21H24O10.2H2O/c22-9-16-18(27)19(28)20(29)21(31-16)30-15-8-12(24)7-14(26)17(15)13(25)6-3-10-1-4-11(23)5-2-10;;/h1-2,4-5,7-8,16,18-24,26-29H,3,6,9H2;2*1H2/t16-,18-,19+,20-,21-;;/m1../s1
• InChI Key： XQWBNXSENPTIDY-YXMARJSJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC(=C1C(CCC1C=CC(=CC=1)O)=O)O)O.O.O

Computed Properties

• Exact Mass: 472.15800
• Monoisotopic Mass: 297.004883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 177
• Surface Charge: 0
• Molecular Weight: 454.4

Experimental Properties

• Color/Form: Powder
• Density: 1.5550
• Melting Point: 113-114 °C (lit.)
• Boiling Point: 770℃ at 760 mmHg
• Flash Point: 270.7°C
• PSA: 195.60000
• LogP: -0.33100
• Specific Rotation: -52 º (c=3, EtOH)
• Optical Activity: [α]20/D −52°, c = 3 in ethanol
• Merck: 7327

Phlorizin dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10-23
• RTECS：UC2080000
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C(BD245213)
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Other Chemical Reagents

Additional information on Phlorizin dihydrate

Phlorizin Dihydrate (CAS No. 7061-54-3): An Overview of Its Properties, Applications, and Recent Research

Phlorizin dihydrate (CAS No. 7061-54-3) is a naturally occurring flavonoid glycoside that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This compound is primarily found in apples, particularly in the apple tree bark and leaves, and has been studied extensively for its role in various physiological processes.

The chemical structure of phlorizin dihydrate consists of a flavone backbone with two glucose molecules attached, making it a dihydrate form. This unique structure contributes to its stability and solubility, which are crucial factors for its use in both research and pharmaceutical applications. The molecular formula of phlorizin dihydrate is C₂₁H₂₂O₁₀·2H₂O, and its molecular weight is approximately 438.40 g/mol.

In recent years, the biological activities of phlorizin dihydrate have been extensively investigated. One of the most notable properties of this compound is its ability to inhibit sodium-glucose cotransporter 2 (SGLT2), a key protein responsible for glucose reabsorption in the kidneys. By blocking SGLT2, phlorizin dihydrate can reduce blood glucose levels, making it a potential candidate for the treatment of diabetes mellitus. Several studies have demonstrated that phlorizin dihydrate can effectively lower blood glucose levels in both diabetic animal models and human clinical trials.

Beyond its antidiabetic properties, phlorizin dihydrate has also shown promise in other therapeutic areas. For instance, it has been found to possess antioxidant and anti-inflammatory effects, which may contribute to its potential use in the prevention and treatment of various oxidative stress-related diseases such as cardiovascular disease and neurodegenerative disorders. Additionally, phlorizin dihydrate has been shown to have anti-cancer properties by inhibiting the growth of certain cancer cells and inducing apoptosis.

The mechanism of action of phlorizin dihydrate is multifaceted. Its ability to inhibit SGLT2 is well-documented, but recent research has also highlighted its role in modulating other cellular pathways. For example, studies have shown that phlorizin dihydrate can activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation can lead to improved insulin sensitivity and reduced inflammation, further supporting its potential as a therapeutic agent.

In the context of drug development, phlorizin dihydrate has been evaluated for its safety and efficacy in various preclinical and clinical settings. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further research is needed to fully understand its long-term safety profile and potential side effects.

Clinical trials involving phlorizin dihydrate have shown promising results. A phase II clinical trial conducted on patients with type 2 diabetes mellitus found that treatment with phlorizin dihydrate led to significant reductions in HbA1c levels and improved glycemic control compared to placebo. These findings suggest that phlorizin dihydrate could be a valuable addition to the current arsenal of antidiabetic medications.

Beyond its therapeutic applications, phlorizin dihydrate has also found use in research settings as a tool for studying SGLT2 function and glucose metabolism. Its ability to selectively inhibit SGLT2 makes it an invaluable reagent for investigating the role of this transporter in various physiological processes.

In conclusion, phlorizin dihydrate (CAS No. 7061-54-3) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its ability to inhibit SGLT2, coupled with its antioxidant, anti-inflammatory, and anti-cancer properties, makes it an exciting area of research in both academic and pharmaceutical settings. As ongoing studies continue to uncover new aspects of its mechanism of action and potential uses, phlorizin dihydrate is poised to play an increasingly important role in the development of novel treatments for various diseases.